2,2-Dimethyl-6-(4-oxopentyl)-1,3-dioxin-4-one

• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 2,2-dimethyl-6-(4-oxopentyl)-1,3-dioxin-4-one
• InChI: InChI=1S/C11H16O4/c1-8(12)5-4-6-9-7-10(13)15-11(2,3)14-9/h7H,4-6H2,1-3H3
• InChI Key: LGBPMFPCUPVXSA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCC1=CC(=O)OC(O1)(C)C

Description

2,2-Dimethyl-6-(4-oxopentyl)-1,3-dioxin-4-one is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an argon gas stream, 20.6 ml of n-butyl lithium (1.6M solution in hexane) were added to 60 ml of an ether solution containing 3.53 g (0.033 mol) of diisopropylamine at -20° C. to form LDA. After stirring for 30 minutes, the solution was cooled to -78° C., and 10.4 ml (0.06 mol) of HMPA were added thereto, followed by stirring for 15 minutes. Afterward, a mixture of 4.26 g (0.03 mol) of 2,2-dimethyl-6-methyl-1,3-dioxin-4-one and 60 ml of ether as well as 60 ml of an ether solution containing 2.1 g (0.03 mol) of methyl vinyl ketone were added to the solution. After the temperature was gradually returned to room temperature, 10% hydrochloric acid was added thereto to neutralize the solution, and extraction was then carried out with ether. The resultant organic layer was dried over anhydrous magnesium sulfate. Next, the used solvent was distilled off, and the residue was then subjected to column chromatography (an eluent of hexane:ethyl acetate=4:1), thereby obtaining 3.16 g of 2,2-dimethyl-6-(4-oxopentyl)-1,3-dioxin-4-one.